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Compound of Interest

Compound Name: Mussaenosidic acid

Cat. No.: B12384079

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mussaenosidic acid is an iridoid glucoside, a class of monoterpenoids characterized by a
cyclopentan-[C]-pyran skeleton. These natural products are of significant interest to the
scientific community due to their wide distribution in the plant kingdom and their diverse
biological activities. Mussaenosidic acid has been identified in several medicinal plants,
including Gardenia jasminoides and Vitex negundo, and has been investigated for its potential
therapeutic properties, notably its anti-inflammatory and neuroprotective effects. This technical
guide provides a comprehensive overview of Mussaenosidic acid, including its chemical
properties, biosynthetic pathway, and reported biological activities, along with generalized
experimental protocols for its study.

Chemical and Physical Properties

Mussaenosidic acid is a glycoside, meaning it consists of a sugar molecule (glucose)
attached to a non-sugar moiety (an iridoid aglycone). Its chemical structure and properties are
summarized in the tables below.
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Identifier Value

(1S,4aS,7S,7aS)-7-hydroxy-7-methyl-1-
[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-

IUPAC Name (hydroxymethyl)oxan-2-ylJoxy-4a,5,6,7a-
tetrahydro-1H-cyclopenta[c]pyran-4-carboxylic
acid[1]

CAS Number 82451-22-7[1]

Molecular Formula C16H24010[1]

Molecular Weight 376.36 g/mol [1]

Spectroscopic Data

While detailed, fully assigned *H and 13C NMR data with coupling constants for Mussaenosidic
acid are not readily available in the public domain, the following table summarizes the types of
spectroscopic information that have been reported. Researchers undertaking the structural
elucidation of this compound would typically acquire and interpret these spectra.

Spectroscopy Type Data Summary

A 13C NMR spectrum for Mussaenosidic acid is

available in spectral databases, which would
13C NMR ,

reveal the number of unique carbon

environments in the molecule.[1]

Experimental LC-MS data is available, showing

Mass Spectrometry (LC-MS) )
a precursor ion [M+H]* at m/z 377.1442.[1]

Specific IR absorption peak data for
Mussaenosidic acid is not detailed in the
available literature. However, a typical IR
Infrared (IR) Spectroscopy spectrum would be expected to show
characteristic absorption bands for O-H (broad),
C-H, C=0 (carboxylic acid), and C-O functional

groups.
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Biosynthesis of Mussaenosidic Acid

Mussaenosidic acid, as an iridoid glycoside, is synthesized in plants via the terpene
biosynthesis pathway. The core iridoid skeleton is derived from geranyl pyrophosphate (GPP),
which is formed through the mevalonate (MVA) or methylerythritol phosphate (MEP) pathway.
While the complete enzymatic cascade leading specifically to Mussaenosidic acid is not fully
elucidated, the general pathway for iridoid biosynthesis is understood and is depicted below.
This pathway involves a series of oxidation, cyclization, and glycosylation steps catalyzed by

specific enzymes.
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Enzyme Abbreviations

ISY: Iridoid synthase

8-HGO: 8-hydroxygeraniol oxidoreductase

G8H: Geraniol 8-hydroxylase

GES: Geraniol synthase
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Mussaenosidic Acid: An In-depth Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12384079#understanding-mussaenosidic-acid-as-an-
iridoid-glucoside]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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